Cas no 4122-53-6 (1-(1H-imidazol-1-yl)-2-methyl-1-Propanone)

• Product Name: 1-(1H-imidazol-1-yl)-2-methyl-1-Propanone
• CAS No: 4122-53-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 1112230
• PubChem ID: 536462
• Update Time: 2025-04-20

1-(1H-imidazol-1-yl)-2-methyl-1-Propanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-1-yl)-2-methyl-1-Propanone
• 1-(1H-imidazol-1-yl)-2-methylpropan-1-one
• 1-imidazol-1-yl-2-methylpropan-1-one
• DB-225457
• 4122-53-6
• 1-Isobutyryl-1H-imidazole #
• SIACYUBAVVFJSK-UHFFFAOYSA-N
• DTXSID30336809
• SCHEMBL2143878

• MDL： MFCD17292448
• Inchi： 1S/C7H10N2O/c1-6(2)7(10)9-4-3-8-5-9/h3-6H,1-2H3
• InChI Key： SIACYUBAVVFJSK-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C=NC=C1

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles